Cas no 20053-48-9 (Bicyclo[2.2.1]heptan-2-ol, 1,7,7-trimethyl-, 4-methylbenzenesulfonate,(1S,2R,4S)-)
20053-48-9 structure
Product Name:Bicyclo[2.2.1]heptan-2-ol, 1,7,7-trimethyl-, 4-methylbenzenesulfonate,(1S,2R,4S)-
CAS No:20053-48-9
MF:C17H24O3S
MW:308.435664176941
CID:1394081
PubChem ID:11130640
Update Time:2025-04-20
Bicyclo[2.2.1]heptan-2-ol, 1,7,7-trimethyl-, 4-methylbenzenesulfonate,(1S,2R,4S)- Chemical and Physical Properties
Names and Identifiers
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- Bicyclo[2.2.1]heptan-2-ol, 1,7,7-trimethyl-, 4-methylbenzenesulfonate,(1S,2R,4S)-
- Bicyclo[2.2.1]heptan-2-ol, 1,7,7-trimethyl-, 2-(4-methylbenzenesulfonate), (1S,2R,4S)-
- 20053-48-9
- DTXSID601126754
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- Inchi: 1S/C17H24O3S/c1-12-5-7-14(8-6-12)21(18,19)20-15-11-13-9-10-17(15,4)16(13,2)3/h5-8,13,15H,9-11H2,1-4H3
- InChI Key: POEHXTIXLPAOGL-UHFFFAOYSA-N
- SMILES: CC1C=CC(S(OC2C3(C(C(CC3)C2)(C)C)C)(=O)=O)=CC=1
Computed Properties
- Exact Mass: 326.15528
- Monoisotopic Mass: 308.14461580g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 497
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 51.8Ų
Experimental Properties
- PSA: 74.6
Bicyclo[2.2.1]heptan-2-ol, 1,7,7-trimethyl-, 4-methylbenzenesulfonate,(1S,2R,4S)- Related Literature
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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